Cas no 17691-66-6 (Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-)

• Product Name: Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-
• CAS No: 17691-66-6
• MF: C₁₅H₁₃N₃O₇
• MW: 347.279623746872
• CID: 1369433
• PubChem ID: 71353429
• Update Time: 2025-04-20

Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-
• 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)benzene
• 17691-66-6
• DTXSID80778174

• Inchi： 1S/C15H13N3O7/c1-8-4-9(2)14(10(3)5-8)25-15-12(17(21)22)6-11(16(19)20)7-13(15)18(23)24/h4-7H,1-3H3
• InChI Key： AMPPQYPXOGUUAO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 347.07539
• Monoisotopic Mass: 347.07534976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65